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Compound of Interest

Compound Name: 2,5-Dichloro-2,5-dimethylhexane

Cat. No.: B133102

CAS Number: 6223-78-5 Molecular Formula: CsH16Cl2 IUPAC Name: 2,5-dichloro-2,5-
dimethylhexane

This technical guide provides a comprehensive overview of 2,5-dichloro-2,5-dimethylhexane,
a key chemical intermediate in organic synthesis. The information is intended for researchers,
scientists, and professionals in the field of drug development and chemical manufacturing.

Physicochemical and Spectroscopic Data

2,5-Dichloro-2,5-dimethylhexane is a white crystalline solid at room temperature.[1][2] Its
symmetric structure, featuring two tertiary chlorides, makes it a valuable precursor in various
chemical transformations.[3]

Physical and Chemical Properties

The physical and chemical properties of this compound are summarized in the table below. It is
generally stable under recommended storage conditions but is incompatible with strong
oxidizing agents.[4][5] Hazardous decomposition products upon combustion include carbon
oxides and hydrogen chloride.[4]
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Property Value Reference(s)
Molecular Weight 183.12 g/mol [31[6]

Melting Point 63-64 °C [3]

Boiling Point 194 °C (at 760 mmHg) [3]

Density ~1.0 g/cm?3 [3]

Refractive Index 1.44 [4]

Sparingly soluble in chloroform

Solubility and dichloromethane; soluble [3]

in diethyl ether and methanol.
Appearance White to pale beige solid. [11[2]
XLogP3 3.4 [6]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 2,5-dichloro-2,5-
dimethylhexane.

Spectroscopy

Peak Assignments /
Interpretation

Reference(s)

1H NMR (CDCls)

5 1.58 (s, 12H, -CHs), & 1.93
(s, 4H, -CHz-)

13C NMR (CDCls)

5 32.52 (-CHs), 3 41.14 (-
CHa-), 5 70.35 (-C(Cl)-)

Infrared (IR)

~2950 cm~1 (C-H stretch),
~1450 cm~1 (C-H bend), 600-
800 cm~1 (C-ClI stretch)

[7](8]

Mass Spec (EI-MS)

Molecular lon (M*) at m/z =
183. Isotopic patterns
characteristic of two chlorine

atoms are expected.

[3]
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Synthesis and Reaction Mechanisms

The primary and most documented synthesis of 2,5-dichloro-2,5-dimethylhexane is through a
unimolecular nucleophilic substitution (Sn1) reaction.[9]

Snl Synthesis Mechanism

The reaction proceeds by treating the precursor, 2,5-dimethyl-2,5-hexanediol, with
concentrated hydrochloric acid. The acid serves as both a proton source to create a good
leaving group (water) and as a source of the chloride nucleophile. The mechanism involves the
formation of a stable tertiary carbocation intermediate.

- 2,5-Dichloro-2,5-dimethylhexane

Protonation of -OH Intermediate Loss of H20
AP AT > by H:O* > Oxonium lon (Rate-Determining Step)

Click to download full resolution via product page

Caption: Sn1 reaction mechanism for the synthesis of 2,5-dichloro-2,5-dimethylhexane.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and a key application
of 2,5-dichloro-2,5-dimethylhexane.

Synthesis of 2,5-Dichloro-2,5-dimethylhexane

This protocol is adapted from established procedures for the Sn1 reaction of 2,5-dimethyl-2,5-
hexanediol with concentrated hydrochloric acid.[10]

Materials:
e 2,5-dimethyl-2,5-hexanediol (1.0 eq)
o Concentrated Hydrochloric Acid (12 M)

e Deionized Water
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Round-bottom flask, magnetic stirrer, Buchner funnel, vacuum flask

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, add 2,5-dimethyl-
2,5-hexanediol (e.g., 10.0 g, 68.4 mmol).

Acid Addition: In a fume hood, carefully and with gentle stirring, add concentrated
hydrochloric acid (e.g., 80 mL). The diol will gradually dissolve, and a white precipitate of the
product will form.

Reaction: Stir the resulting mixture at room temperature for 1-2 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion, quench the reaction by adding deionized water (e.g., 100 mL).
Isolation: Collect the white solid precipitate by vacuum filtration using a Buchner funnel.

Washing: Wash the filtered solid thoroughly with deionized water until the filtrate is neutral
(pH ~7).

Drying: Dry the purified solid under vacuum to afford 2,5-dichloro-2,5-dimethylhexane as a
white crystalline product. Typical yields are in the range of 70-85%.
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Caption: Experimental workflow for the synthesis and purification of the target compound.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b133102?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Representative Application: Friedel-Crafts Alkylation

2,5-Dichloro-2,5-dimethylhexane is an effective alkylating agent in Friedel-Crafts reactions,
used to synthesize complex molecules such as synthetic retinoid X receptor (RXR) agonists.[9]
The following is a general protocol for the alkylation of an aromatic compound (e.g., a
monosubstituted benzene) using this reagent.

Materials:

Aromatic Substrate (e.g., toluene) (excess)

e 2,5-dichloro-2,5-dimethylhexane (1.0 eq)

e Anhydrous Aluminum Chloride (AICIs) (catalyst, ~0.1-0.3 eq)

e Anhydrous, non-polar solvent (e.g., dichloromethane or nitrobenzene)

« Ice-cold water, saturated sodium bicarbonate solution, brine

e Drying agent (e.g., anhydrous MgSOa or NazSOa)

e Three-neck round-bottom flask, condenser, dropping funnel, magnetic stirrer

Procedure:

Reaction Setup: Assemble a dry three-neck round-bottom flask under an inert atmosphere
(e.g., nitrogen). Equip it with a magnetic stirrer, a reflux condenser, and a dropping funnel.

o Catalyst Suspension: Charge the flask with the anhydrous aromatic substrate and the
anhydrous solvent. Cool the mixture in an ice bath and add the anhydrous aluminum chloride
catalyst portion-wise with stirring.

» Reagent Addition: Dissolve 2,5-dichloro-2,5-dimethylhexane in a minimal amount of the
anhydrous solvent and add it to the dropping funnel. Add the solution dropwise to the stirred,
cooled catalyst suspension over 30-60 minutes.

» Reaction: After the addition is complete, allow the mixture to warm to room temperature and
stir for several hours. The reaction may require gentle heating to proceed to completion.
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Monitor by TLC.

o Work-up: Cool the reaction mixture in an ice bath and quench by slowly adding ice-cold
water. Transfer the mixture to a separatory funnel.

o Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or
dichloromethane). Combine the organic layers.

e Washing: Wash the combined organic layers sequentially with dilute HCI, saturated sodium
bicarbonate solution, and brine.

e Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and
concentrate the solvent using a rotary evaporator.

« Purification: Purify the crude product by column chromatography or recrystallization to yield
the alkylated aromatic compound.

Formation of Tertiary +Ar- Electrophilic Aromatic igma Complex eprotonation to Alkylated Aromatic
Carbocation Electrophile ici Product

2,5-Dichloro-2,5-dimethylhexane Activation with
+ Aromatic Ring (Ar-H) Lewis Acid (AICIs)

Click to download full resolution via product page
Caption: Logical pathway for the Friedel-Crafts alkylation using the title compound.

Safety and Handling

2,5-Dichloro-2,5-dimethylhexane is classified as a hazardous substance. It is harmful if
swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[6][11] It
may also cause respiratory irritation.[4][5]

GHS Hazard Information
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Hazard Class GHS Classification

Acute Toxicity Category 4 (Oral, Dermal, Inhalation)[11]
Skin Corrosion/Irritation Category 2[4]

Eye Damage/Irritation Category 2A[4]

STOT-SE Category 3 (Respiratory Irritation)[5]

Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical
fume hood.[11]

o Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[11]
o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[5]

o Respiratory Protection: If ventilation is inadequate or dust/vapors are generated, use a
NIOSH-approved respirator.[4]

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container, away from
incompatible materials such as strong oxidizing agents.[5]

First Aid Measures

 Inhalation: Move the person to fresh air. Seek medical attention if breathing is difficult.[11]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and water.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[5]

¢ Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[5]
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Applications in Research and Development

The unique bifunctional and sterically hindered structure of 2,5-dichloro-2,5-dimethylhexane
makes it a valuable building block in several areas:

o Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of complex
molecules with potential therapeutic applications. A notable example is its use in creating
synthetic agonists for the retinoid X receptor (RXR), a target in cancer therapy.[9]

o Catalyst Development: The compound is used to prepare substituted bis-indenyl ligands,
which are precursors to metallocene catalysts. These catalysts are employed in the
stereoselective polymerization of olefins like propylene.

o Organic Synthesis: Its ability to generate stable tertiary carbocations makes it a reliable
reagent for Friedel-Crafts alkylation reactions to produce highly branched aromatic
structures.[9]

This guide provides a detailed technical overview of 2,5-dichloro-2,5-dimethylhexane. For
further information, consulting the referenced safety data sheets and scientific literature is
highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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